Cas no 2228794-49-6 (2-(2-methoxy-6-methylphenyl)acetaldehyde)

• Product Name: 2-(2-methoxy-6-methylphenyl)acetaldehyde
• CAS No: 2228794-49-6
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 5936339
• PubChem ID: 58795515
• Update Time: 2025-07-24

2-(2-methoxy-6-methylphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-6-methylphenyl)acetaldehyde
• SCHEMBL14135236
• EN300-1773208
• 2228794-49-6

• Inchi： 1S/C10H12O2/c1-8-4-3-5-10(12-2)9(8)6-7-11/h3-5,7H,6H2,1-2H3
• InChI Key： ZGNCBGWFRQXACM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C)=C1CC=O

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(2-methoxy-6-methylphenyl)acetaldehyde

Introduction to 2-(2-methoxy-6-methylphenyl)acetaldehyde (CAS No. 2228794-49-6)

2-(2-methoxy-6-methylphenyl)acetaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2228794-49-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic aldehyde derivative exhibits a unique structural configuration that makes it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical applications. The presence of both a methoxy group and a methyl group on the benzene ring, along with the aldehyde functional group, imparts distinct reactivity and electronic properties that are of great interest to researchers.

The compound's molecular structure, featuring a phenyl ring substituted at the 2-position with a methoxy group and at the 6-position with a methyl group, creates a system with balanced steric and electronic effects. This makes 2-(2-methoxy-6-methylphenyl)acetaldehyde an attractive building block for the synthesis of more complex molecules. In particular, its aldehyde functionality allows for further derivatization via condensation reactions, such as Schiff base formation, which is widely employed in medicinal chemistry to generate heterocyclic scaffolds.

Recent advancements in computational chemistry have highlighted the utility of 2-(2-methoxy-6-methylphenyl)acetaldehyde in drug design. Molecular modeling studies suggest that this compound can interact with biological targets through multiple binding modes, enhancing its potential as a pharmacophore. The methoxy and methyl groups contribute to hydrophobic interactions, while the aldehyde group can engage in hydrogen bonding or form coordinate covalent bonds with nucleophilic centers in proteins or nucleic acids.

In the context of medicinal chemistry, 2-(2-methoxy-6-methylphenyl)acetaldehyde has been explored as a precursor for developing novel therapeutic agents. Its structural motif is reminiscent of several bioactive natural products and synthetic drugs, suggesting that derivatives of this compound may exhibit pharmacological properties such as antimicrobial, anti-inflammatory, or anticancer activities. For instance, recent studies have demonstrated that acetaldehyde derivatives can modulate enzyme activity by acting as competitive inhibitors or substrates.

The synthesis of 2-(2-methoxy-6-methylphenyl)acetaldehyde typically involves multi-step organic transformations starting from commercially available aromatic precursors. Common synthetic routes include Friedel-Crafts alkylation followed by methylation and oxidation steps to introduce the aldehyde functionality. Advances in green chemistry have also led to the development of more sustainable methods for producing this compound, emphasizing catalytic processes and solvent-free reactions to minimize environmental impact.

From an industrial perspective, 2-(2-methoxy-6-methylphenyl)acetaldehyde holds promise for applications in fine chemical manufacturing. Its versatility as an intermediate allows for the production of a diverse array of specialty chemicals used in fragrances, dyes, and polymers. The demand for high-purity compounds like this one has driven innovations in purification techniques, including crystallization under controlled conditions and chromatographic methods tailored to aromatic aldehydes.

The role of CAS No. 2228794-49-6 in academic research cannot be overstated. It serves as a reference point for scientists investigating novel synthetic pathways and biological activities. Collaborative efforts between synthetic chemists and biologists have leveraged this compound to explore new chemical spaces, leading to discoveries that may translate into clinical applications in the future. The growing body of literature on derivatives of 2-(2-methoxy-6-methylphenyl)acetaldehyde underscores its importance as a research tool.

Future directions in the study of this compound may include exploring its role in material science applications beyond traditional pharmaceuticals. For example, its ability to form stable coordination complexes with metal ions could make it useful in designing metal-organic frameworks (MOFs) or catalysts with tailored properties. Additionally, the development of new analytical techniques for characterizing CAS No. 2228794-49-6 will further enhance our understanding of its behavior in different environments.

In conclusion, 2-(2-methoxy-6-methylphenyl)acetaldehyde (CAS No. 2228794-49-6) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate for synthetic chemists and a promising candidate for drug discovery efforts. As research continues to uncover new applications for this molecule, 2228794-49-6 will undoubtedly remain at the forefront of chemical innovation.